BE“GHE Foundational & Exploratory

Check Availability & Pricing

"Methyl 6-methylpyrazine-2-carboxylate" CAS
number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 6-methylpyrazine-2-
Compound Name:
carboxylate

Cat. No.: B1315544

An In-depth Technical Guide to Methyl 6-
methylpyrazine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 6-methylpyrazine-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and materials science.
This document details its chemical properties, a standardized synthesis protocol, and its
relationship to its parent carboxylic acid.

Compound Identification and Properties

Methyl 6-methylpyrazine-2-carboxylate is the methyl ester derivative of 6-methylpyrazine-2-
carboxylic acid. Its fundamental properties are summarized below.
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Property Value Reference

CAS Number 41110-38-7 [L121[3][41[5]16]1[7]
Molecular Formula C7HsN20:2 [1]

Molecular Weight 152.15 g/mol [11[2]

6-Methylpyrazine-2-carboxylic
Synonyms ) [1][6]
acid methyl ester

Note: Spectroscopic data such as *H-NMR, 3C-NMR, HPLC, and LC-MS may be available
from chemical suppliers upon request of a Certificate of Analysis.[2]

Synthesis of Methyl 6-methylpyrazine-2-carboxylate

A common and effective method for the synthesis of Methyl 6-methylpyrazine-2-carboxylate
is the Fischer esterification of its corresponding carboxylic acid, 6-methylpyrazine-2-carboxylic
acid. This reaction involves the acid-catalyzed reaction of the carboxylic acid with methanol.

Materials:

e 6-methylpyrazine-2-carboxylic acid (CAS: 5521-61-9)

¢ Methanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Saturated Sodium Bicarbonate solution (NaHCO3)

» Brine (saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
» Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 6-methylpyrazine-2-carboxylic acid in an excess of anhydrous methanol.

» Acid Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up:
o After cooling to room temperature, remove the excess methanol under reduced pressure.

o Neutralize the remaining mixture by slowly adding a saturated solution of sodium
bicarbonate until effervescence ceases.

o Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl
acetate).

o Combine the organic layers and wash with brine.
e Drying and Purification:
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the solvent under reduced pressure to yield the
crude product.

o The crude Methyl 6-methylpyrazine-2-carboxylate can be further purified by column
chromatography or recrystallization.

This is a generalized protocol based on the principles of Fischer esterification.[8][9][10][11]
Specific reaction conditions such as temperature, reaction time, and purification methods may
require optimization.

Diagrams and Visualizations
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The following diagram illustrates the workflow for the synthesis and purification of Methyl 6-
methylpyrazine-2-carboxylate.

Synthesis Workflow for Methyl 6-methylpyrazine-2-carboxylate
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Click to download full resolution via product page
Caption: Workflow for the synthesis of Methyl 6-methylpyrazine-2-carboxylate.

The logical relationship between the starting material, key process, and the final product is
depicted below.

Logical Relationship in Synthesis

Starting Material

6-methylpyrazine-2-carboxylic acid

Key Pv’ocess

Fischer Esterification
(+ Methanol, H+ catalyst)

Final Product

Methyl 6-methylpyrazine-2-carboxylate

Click to download full resolution via product page

Caption: From carboxylic acid to its methyl ester.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies in the public domain detailing the biological activity
and associated signaling pathways of Methyl 6-methylpyrazine-2-carboxylate. Research on
related pyrazine derivatives has shown a range of biological activities; however, these findings
cannot be directly extrapolated to the title compound. Further investigation is required to
elucidate its specific biological functions and mechanisms of action.
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Conclusion

This technical guide provides foundational information on Methyl 6-methylpyrazine-2-
carboxylate, including its chemical identity and a detailed protocol for its synthesis. While the
biological profile of this specific compound is not yet well-defined in the literature, its structural
similarity to other biologically active pyrazines suggests it may be a compound of interest for
future research in drug discovery and development. Researchers are encouraged to use the
provided synthesis protocol as a starting point for their investigations into the properties and
potential applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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